Cas no 105409-83-4 (1-Propylpiperidin-4-ol)

1-Propylpiperidin-4-ol Properties

Names and Identifiers

• 4-Piperidinol, 1-propyl-
• 1-propyl-4-hydroxypiperidine
• 1-propylpiperidin-4-ol
• 1-Propyl-4-piperidinol
• DTXSID00546155
• EN300-54930
• CS-0251502
• G56671
• Z197264630
• 4-hydroxy-N-propylpiperidine
• BUGNITMKWYOPCU-UHFFFAOYSA-N
• SCHEMBL257074
• CHEMBL4519725
• 105409-83-4
• DB-312357
• AKOS000249685
• +Expand

• InChIKey： BUGNITMKWYOPCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17NO/c1-2-5-9-6-3-8(10)4-7-9/h8,10H,2-7H2,1H3
• SMILES： CCCN1CCC(CC1)O

Computed Properties

• Exact Mass: 143.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 143.131014166g/mol
• Heavy Atom Count: 10
• Complexity: 87.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• Boiling Point: 106-108 ºC (13 Torr)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 83.8±14.5 ºC,
• Solubility: Soluble (169 g/l) (25 º C),
• Density: 0.963±0.06 g/cm3 (20 ºC 760 Torr),